Cas no 158257-41-1 (benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate)

• Product Name: benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate
• CAS No: 158257-41-1
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• MDL: MFCD00274015
• CID: 136482
• PubChem ID: 11065729
• Update Time: 2025-10-28

benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 4-isopropyl-2,5-dioxooxazolidine-3-carboxylate
• Z-L-Valine NCA
• (S)-3-(Benzyloxycarbonyl)-4-isopropyl-2,5-oxazolidinedione
• 3-Oxazolidinecarboxylicacid, 4-(1-methylethyl)-2,5-dioxo-, phenylmethyl ester, (4S)-
• Benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate
• benzyl (4S)-2,5-dioxo-4-propan-2-yl-1,3-oxazolidine-3-carboxylate
• N-Cbz-L-valine N-Carboxyanhydride
• Z-VAL-NCA
• Valine NCA
• CBZ-Val-NCA
• Z-Valine, NCA
• CBZ-L-valine acid NCA
• Z-L-Valin carboxyanhydride
• Z-VAINE NCA[FOR VALGANCICLOVIR]
• (S)-3-(BENZYLOXYCARBONYL)-4-ISOPROPYL
• benzyl(S)-4-isopropyl-2,5-dioxooxazolidine-3-carboxylate
• 158257-41-1
• ZB1796
• AC-31074
• DTXSID30453989
• CS-M3184
• SCHEMBL5166676
• 3-Oxazolidinecarboxylic acid, 4-(1-methylethyl)-2,5-dioxo-, phenylmethyl ester, (4S)-
• (S)-Benzyl4-isopropyl-2,5-dioxooxazolidine-3-carboxylate
• AS-3214
• J-009486
• (S)-4-(1-Methylethyl)-2,5-dioxo-3-oxazolidinecarboxylic Acid Phenylmethyl Ester;N-Cbz-L-valine N-Carboxyanhydride
• MFCD00274015
• AKOS015911917
• A11474
• BENZYL (4S)-4-ISOPROPYL-2,5-DIOXO-1,3-OXAZOLIDINE-3-CARBOXYLATE
• benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate

• MDL： MFCD00274015
• Inchi： 1S/C14H15NO5/c1-9(2)11-12(16)20-14(18)15(11)13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3/t11-/m0/s1
• InChI Key： PBXWOGVKYLPBQY-NSHDSACASA-N
• SMILES： O1C(N(C(=O)OCC2C=CC=CC=2)[C@H](C1=O)C(C)C)=O

Computed Properties

• Exact Mass: 277.09500
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 368°C at 760 mmHg
• Flash Point: 176.353°C
• Refractive Index: 1.553
• PSA: 72.91000
• LogP: 2.26450

benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate

Introduction to Benzyl (4S)-2,5-Dioxo-4-(Propan-2-Yl)-1,3-Oxazolidine-3-Carboxylate (CAS No. 158257-41-1)

Benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-3-carboxylate, with the CAS registry number 158257-41-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and synthesis. The benzyl group attached to the oxazolidinone ring adds to its structural complexity and functional diversity.

The oxazolidinone core of this molecule is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The (4S) configuration indicates the stereochemistry at the fourth carbon atom, which is crucial for determining the compound's biological activity and selectivity. The presence of the propan-2-yl group further enhances the steric and electronic properties of the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of benzyl (4S)-2,5-dioxo-4-(propan-2-yl)-1,3-oxazolidine-carboxylate in peptide synthesis and as a precursor for bioactive compounds. Its ability to form stable amides and esters under mild conditions has made it a preferred choice in medicinal chemistry. Researchers have also explored its role in asymmetric synthesis, where its chiral center plays a pivotal role in controlling the stereochemistry of the final product.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of amino acids with aldehydes or ketones, followed by cyclization to form the oxazolidinone ring. The benzyl group is often introduced at a later stage to modify the physical and chemical properties of the molecule.

In terms of applications, benzyl (4S)-2,5-dioxo-4-(propan-2-yli) oxazolidine-carboxylate has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its amphiphilic nature allows it to form micelles or nanoparticles that can encapsulate and release drugs in a controlled manner. This property has been extensively studied in recent years, with several research groups reporting successful results in vitro and in vivo models.

Moreover, this compound has been investigated for its potential as an inhibitor of enzymes involved in various pathological processes. For instance, studies have demonstrated its ability to inhibit proteases and kinases, making it a candidate for anti-inflammatory and anticancer therapies. The oxazolidinone ring's flexibility and reactivity are key factors contributing to these biological activities.

From an analytical standpoint, benzyl (4S)-2,5-dioxo - 4 -(propan - 2 - yl) oxazolidine-carboxylic acid ester can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under different conditions.

In conclusion, benzyl (4S)-2 , 5 - dioxo - 4 - ( propan - 2 - yl ) - 1 , 3 - oxazolidine - 3 - carboxylic acid ester ( CAS No . 158 , 257 - 41 - 1 ) is a versatile compound with wide-ranging applications in organic synthesis , pharmacology , and materials science . Its unique structural features , combined with recent advancements in synthetic methods , make it an invaluable tool for researchers seeking innovative solutions in these fields .